Cas no 176713-29-4 (Simulansamide)

• Product Name: Simulansamide
• CAS No: 176713-29-4
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 2032989
• PubChem ID: 5321312
• Update Time: 2025-04-21

Simulansamide Chemical and Physical Properties

Names and Identifiers

• Simulansamide
• DTXSID101129260
• CHEBI:168469
• N-[2-(2-hydroxy-3,4-dimethoxyphenyl)-6,7-dimethoxynaphthalen-1-yl]-N-methylormamide
• N-[2-(2-Hydroxy-3,4-dimethoxyphenyl)-6,7-dimethoxy-1-naphthalenyl]-N-methylformamide
• N-[2-(2-hydroxy-3,4-dimethoxyphenyl)-6,7-dimethoxynaphthalen-1-yl]-N-methylformamide
• 176713-29-4

• Inchi： 1S/C22H23NO6/c1-23(12-24)20-14(15-8-9-17(26-2)22(29-5)21(15)25)7-6-13-10-18(27-3)19(28-4)11-16(13)20/h6-12,25H,1-5H3
• InChI Key： QNIQCCMVUPVMMU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=CC=C(C3C=CC(=C(C=3O)OC)OC)C(=C2C=1)N(C=O)C)OC

Computed Properties

• Exact Mass: 397.15253745g/mol
• Monoisotopic Mass: 397.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Secobenzophenanthridine alkaloids